N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C24H32N2O6S/c1-16(2)11-12-26-19-13-17(7-9-20(19)32-15-24(3,4)23(26)27)25-33(28,29)18-8-10-21(30-5)22(14-18)31-6/h7-10,13-14,16,25H,11-12,15H2,1-6H3
• InChI Key: FTDKCJDSJYRSGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)OC)OCC(C1=O)(C)C
• Molecular Formula: C24H32N2O6S
• Molecular Weight: 476.6 g/mol

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C24H32N2O6S and its molecular weight is 476.59. The purity is usually 95%.
BenchChem offers high-quality N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4-dimethoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4-dimethoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Drug Design

Sulfonamide derivatives, including those with [1,4]oxazepine rings, have been extensively studied for their potential as enzyme inhibitors, particularly carbonic anhydrases. For example, unprotected primary sulfonamide groups have facilitated the synthesis of polycyclic [1,4]oxazepine-based compounds showing strong inhibition of human carbonic anhydrases, which are therapeutically relevant (Sapegin et al., 2018). Such studies underscore the relevance of sulfonamide-based compounds in designing inhibitors for therapeutic applications.

Catalysis and Green Chemistry

Research into the one-pot multicomponent synthesis techniques, as explored by Shaabani et al. (2010), demonstrates the utility of [1,4]oxazepine derivatives in the development of efficient, eco-friendly synthetic pathways (Shaabani et al., 2010). These methodologies can potentially be applied to synthesize a wide range of chemical compounds, including those similar to the N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4-dimethoxybenzenesulfonamide, contributing to advances in medicinal chemistry and drug development.

Antimicrobial and Anticancer Activities

Compounds featuring sulfonamide and [1,4]oxazepine frameworks have also been investigated for their antimicrobial and anticancer properties. For instance, Kumar et al. (2018) synthesized quinazolin-4-yl-aminobenzenesulfonamide derivatives, revealing moderate antibacterial activity against certain strains and excellent activity against fungal strains (Kumar et al., 2018). These findings highlight the potential of sulfonamide-based compounds in developing new antimicrobial and anticancer agents.

Material Science

In material science, novel synthetic approaches to polymers utilizing sulfonamide derivatives highlight the versatility of these compounds in creating new materials with potential applications in various industries (Saegusa et al., 1987). The research into poly(p-benzenesulfonamide) synthesis from active p-aminobenzenesulfonic acid derivatives underlines the importance of sulfonamide-based compounds in developing advanced materials.